Cas no 2680819-52-5 (3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid)

• Product Name: 3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid
• CAS No: 2680819-52-5
• MF: C₁₂H₉F₄NO₃
• MW: 291.198377370834
• CID: 5636249
• PubChem ID: 165932457
• Update Time: 2025-06-18

3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680819-52-5
• 3-fluoro-5-[1-(2,2,2-trifluoroacetamido)cyclopropyl]benzoic acid
• EN300-28288269
• 3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid

• Inchi： 1S/C12H9F4NO3/c13-8-4-6(9(18)19)3-7(5-8)11(1-2-11)17-10(20)12(14,15)16/h3-5H,1-2H2,(H,17,20)(H,18,19)
• InChI Key： IJVCRBVBALMSDU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1(CC1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 291.05185580g/mol
• Monoisotopic Mass: 291.05185580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid

Introduction to 3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid (CAS No. 2680819-52-5)

3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid, identified by its CAS number 2680819-52-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of benzoic acid derivatives characterized by its unique structural features, including a fluorine substituent at the 3-position and an amide group linked to a cyclopropyl ring at the 1-position. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further exploration in drug development.

The structural configuration of 3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid is meticulously designed to optimize its interaction with biological targets. The fluorine atom at the 3-position of the benzoic acid core enhances lipophilicity and metabolic stability, while the amide moiety contributes to hydrogen bonding capabilities, which are crucial for binding to biological receptors. The cyclopropyl ring introduces rigidity to the molecule, potentially improving binding affinity and selectivity. These structural attributes make this compound a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in benzoic acid derivatives as pharmacological intermediates due to their diverse biological activities. Studies have demonstrated that modifications at specific positions on the benzoic acid ring can significantly alter pharmacokinetic and pharmacodynamic properties. For instance, the introduction of fluorine atoms has been shown to enhance receptor binding affinity and reduce metabolic degradation. Similarly, the incorporation of amide groups can improve solubility and bioavailability, critical factors for drug efficacy.

3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid has been investigated in several preclinical studies for its potential therapeutic applications. Research indicates that this compound exhibits inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The amide group at the cyclopropyl position is particularly noteworthy, as it has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the fluorine substituent may contribute to enhanced stability against enzymatic degradation, prolonging the compound's bioactivity.

The cyclopropyl ring in 3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid adds another layer of complexity to its biological interactions. Cyclopropyl-containing molecules have been reported to exhibit unique binding profiles due to their rigid three-membered ring structure. This rigidity can lead to stronger and more selective interactions with biological targets compared to linear or branched analogs. Such structural features are particularly valuable in drug design, where precise molecular recognition is essential for therapeutic efficacy.

Advances in computational chemistry have further facilitated the study of 3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These computational approaches have revealed that subtle modifications in the molecule can significantly enhance its biological activity. For example, studies suggest that optimizing the orientation of the amide group relative to the benzoic acid core can improve binding interactions with target proteins.

One of the most promising applications of 3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid is in the development of novel anti-inflammatory agents. Chronic inflammation is associated with a wide range of diseases, including arthritis, cardiovascular disorders, and certain types of cancer. By targeting inflammatory pathways, this compound may offer a new therapeutic strategy for managing these conditions. Preliminary studies have shown that it can modulate key inflammatory mediators such as prostaglandins and leukotrienes by inhibiting relevant enzymes.

The role of fluorine atoms in enhancing drug properties cannot be overstated. Fluorinated compounds are known for their improved metabolic stability and bioavailability. In 3-fluoro-5-1-(2,2,2-trifluoroacetamido)cyclopropylbenzoic acid, the fluorine atom at the 3-position contributes to these desirable properties by reducing susceptibility to enzymatic degradation. This stability is particularly important for oral administration routes where first-pass metabolism can significantly reduce drug bioavailability.

The amide group at the cyclopropyl position also plays a critical role in determining the compound's pharmacological profile. Amides are well-known for their ability to form hydrogen bonds with biological targets, which enhances binding affinity and selectivity. In this context,3-fluoro-5-1-(2,2，trifluoroacetamido)cyclopropylbenzoic acid may exhibit stronger interactions with target proteins compared to non-amide containing analogs.

Future research on 3-fluoro-5-1-(2，trifluoroacetamido)cyclopropylbenzoic acid should focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications。 Additionally， investigating its potential as a prodrug or combination therapy agent could open up new avenues for clinical development。 The growing body of evidence supporting the use of fluorinated benzoic acid derivatives suggests that this class of compounds will continue to be an important area of research in pharmaceutical chemistry。